Cas no 154935-07-6 (2-(2,4-difluorophenyl)carbamoylacetic acid)
2-(2,4-Difluorophenyl)carbamoylacetic acid is a fluorinated aromatic compound featuring a carbamoylacetic acid functional group. Its structure, incorporating two fluorine atoms at the 2- and 4-positions of the phenyl ring, enhances its electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluorophenyl moiety contributes to improved metabolic stability and bioavailability, while the carbamoylacetic acid group offers reactivity for further derivatization. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators. Its high purity and well-defined structure ensure consistency in research and industrial applications.
154935-07-6 structure
Product Name:2-(2,4-difluorophenyl)carbamoylacetic acid
CAS No:154935-07-6
MF:C9H7F2NO3
MW:215.153589487076
MDL:MFCD00201924
CID:1334010
PubChem ID:1480473
Update Time:2025-10-16
2-(2,4-difluorophenyl)carbamoylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-[(2,4-difluorophenyl)amino]-3-oxo-
- 3-(2,4-difluoroanilino)-3-oxopropanoic acid
- N-(2,4-DIFLUORO-PHENYL)-MALONAMIC ACID
- 2-(2,4-difluorophenyl)carbamoylacetic acid
- MFCD00201924
- SCHEMBL8234531
- 2-[(2,4-difluorophenyl)carbamoyl]acetic Acid
- AKOS011514909
- 2-[(2,4-difluorophenyl)carbamoyl]aceticAcid
- Oprea1_303670
- 154935-07-6
- 1E-086
- DTXSID50363192
-
- MDL: MFCD00201924
- Inchi: 1S/C9H7F2NO3/c10-5-1-2-7(6(11)3-5)12-8(13)4-9(14)15/h1-3H,4H2,(H,12,13)(H,14,15)
- InChI Key: BLRHZPRRWUULKK-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1NC(CC(=O)O)=O)F
Computed Properties
- Exact Mass: 215.03941
- Monoisotopic Mass: 215.03939941g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.4
2-(2,4-difluorophenyl)carbamoylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB340966-100 mg |
3-(2,4-Difluoroanilino)-3-oxopropanoic acid, 90%; . |
154935-07-6 | 90% | 100MG |
€208.80 | 2022-03-03 | |
| abcr | AB340966-500 mg |
3-(2,4-Difluoroanilino)-3-oxopropanoic acid, 90%; . |
154935-07-6 | 90% | 500mg |
€678.60 | 2023-04-26 | |
| abcr | AB340966-1 g |
3-(2,4-Difluoroanilino)-3-oxopropanoic acid, 90%; . |
154935-07-6 | 90% | 1g |
€1312.80 | 2023-04-26 | |
| Enamine | EN300-267744-1.0g |
2-[(2,4-difluorophenyl)carbamoyl]acetic acid |
154935-07-6 | 1.0g |
$492.0 | 2023-02-28 | ||
| Enamine | EN300-267744-2.5g |
2-[(2,4-difluorophenyl)carbamoyl]acetic acid |
154935-07-6 | 2.5g |
$1020.0 | 2023-09-11 | ||
| Enamine | EN300-267744-5.0g |
2-[(2,4-difluorophenyl)carbamoyl]acetic acid |
154935-07-6 | 5.0g |
$1291.0 | 2023-02-28 | ||
| Enamine | EN300-267744-10.0g |
2-[(2,4-difluorophenyl)carbamoyl]acetic acid |
154935-07-6 | 10.0g |
$1623.0 | 2023-02-28 | ||
| Enamine | EN300-267744-1g |
2-[(2,4-difluorophenyl)carbamoyl]acetic acid |
154935-07-6 | 1g |
$492.0 | 2023-09-11 | ||
| Enamine | EN300-267744-5g |
2-[(2,4-difluorophenyl)carbamoyl]acetic acid |
154935-07-6 | 5g |
$1291.0 | 2023-09-11 | ||
| Enamine | EN300-267744-10g |
2-[(2,4-difluorophenyl)carbamoyl]acetic acid |
154935-07-6 | 10g |
$1623.0 | 2023-09-11 |
2-(2,4-difluorophenyl)carbamoylacetic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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